Cas no 10229-36-4 (2-Buten-1-amine, N,N-diethyl-3-methyl-)

• Product Name: 2-Buten-1-amine, N,N-diethyl-3-methyl-
• CAS No: 10229-36-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 97564
• PubChem ID: 547140
• Update Time: 2025-04-18

2-Buten-1-amine, N,N-diethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-amine, N,N-diethyl-3-methyl-
• N,N-diethyl-3-methylbut-2-en-1-amine
• 1-(N,N-Diethylamino)-3-methyl-2-pentene
• 1-diethyiamino-3-methyl-2-butene
• 4-diethylamino-2-methyl-2-butene
• AC1LC3GD
• CTK0G7681
• diethyl(3-methyl-2-butenyl)amine
• diethyl-(3-methyl-but-2-enyl)-amine
• N-(3-methyl-2-buten-1-yl)-diethylamine
• N,N-diethyl(2-methylbut-2-enyl)amine
• N,N-Diethyl-3-methyl-2-buten-1-amine
• N,N-diethyl-3-methyl-2-butenylamine
• BDRPQGYMISWCCG-UHFFFAOYSA-N
• 10229-36-4
• N,N-Diethyl-3-methyl-2-buten-1-amine #
• DTXSID00338173
• SCHEMBL8848573
• diethylprenylamine

• Inchi： 1S/C9H19N/c1-5-10(6-2)8-7-9(3)4/h7H,5-6,8H2,1-4H3
• InChI Key： BDRPQGYMISWCCG-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C/C=C(\C)/C

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 97.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24